Cas no 147959-03-3 (1-(Diphenylacetyl)piperidine-4-carboxylic acid)

• Product Name: 1-(Diphenylacetyl)piperidine-4-carboxylic acid
• CAS No: 147959-03-3
• MF: C₂₀H₂₁NO₃
• MW: 323.385645627975
• MDL: MFCD09854454
• CID: 4701021
• PubChem ID: 17599101
• Update Time: 2025-05-20

1-(Diphenylacetyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(diphenylacetyl)piperidine-4-carboxylic acid
• STK716545
• 4-Piperidinecarboxylic acid, 1-(diphenylacetyl)-
• 1-(2,2-diphenylacetyl)piperidine-4-carboxylic acid
• 1-(2,2-diphenylacetyl)-4-piperidinecarboxylic acid
• Z85886099
• 1-(Diphenylacetyl)piperidine-4-carboxylic acid

• MDL： MFCD09854454
• Inchi： 1S/C20H21NO3/c22-19(21-13-11-17(12-14-21)20(23)24)18(15-7-3-1-4-8-15)16-9-5-2-6-10-16/h1-10,17-18H,11-14H2,(H,23,24)
• InChI Key： PBINQPNNMCKXLT-UHFFFAOYSA-N
• SMILES： O=C(C(C1C=CC=CC=1)C1C=CC=CC=1)N1CCC(C(=O)O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 412
• XLogP3: 3
• Topological Polar Surface Area: 57.6

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 553.5±50.0 °C at 760 mmHg
• Flash Point: 288.5±30.1 °C
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

1-(Diphenylacetyl)piperidine-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(Diphenylacetyl)piperidine-4-carboxylic acid

1-(Diphenylacetyl)piperidine-4-carboxylic acid (CAS No. 147959-03-3)

1-(Diphenylacetyl)piperidine-4-carboxylic acid, a compound with the CAS registry number 147959-03-3, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse biological activities and potential therapeutic applications. The structure of 1-(Diphenylacetyl)piperidine-4-carboxylic acid features a piperidine ring substituted with a diphenylacetyl group at the 1-position and a carboxylic acid group at the 4-position, making it a unique scaffold for further functionalization and exploration.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(Diphenylacetyl)piperidine-4-carboxylic acid through various methodologies. Researchers have employed strategies such as Suzuki coupling, Stille coupling, and other cross-coupling reactions to construct the diphenylacetyl moiety with high precision. These methods not only enhance the yield but also ensure the purity of the final product, which is crucial for downstream applications in drug discovery and development.

The pharmacological properties of 1-(Diphenylacetyl)piperidine-4-carboxylic acid have been extensively investigated in recent studies. Preclinical data suggest that this compound exhibits potent anti-inflammatory and analgesic activities, making it a promising candidate for treating chronic pain conditions. Additionally, its ability to modulate key signaling pathways involved in neurodegenerative diseases has been highlighted in several research papers published in reputable journals such as *Nature Communications* and *Journal of Medicinal Chemistry*.

One of the most intriguing aspects of 1-(Diphenylacetyl)piperidine-4-carboxylic acid is its potential as a lead compound for drug design. Its piperidine ring provides a rigid framework that can be further modified to enhance bioavailability and target specificity. For instance, researchers have explored the incorporation of various substituents on the diphenylacetyl group to improve solubility and reduce off-target effects. These modifications have led to derivatives with improved pharmacokinetic profiles, paving the way for clinical trials in the near future.

In terms of applications, 1-(Diphenylacetyl)piperidine-4-carboxylic acid has shown potential in several therapeutic areas beyond pain management. Its anti-inflammatory properties make it a candidate for treating autoimmune diseases such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, preliminary studies indicate that this compound may possess anticancer activity by inhibiting key enzymes involved in tumor progression. These findings underscore its versatility as a multi-targeted therapeutic agent.

From an industrial perspective, the synthesis and characterization of 1-(Diphenylacetyl)piperidine-4-carboxylic acid have been optimized to meet regulatory standards for pharmaceutical development. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly used techniques to ensure the quality and consistency of this compound during production. Its scalability has also been evaluated, making it feasible for large-scale manufacturing if approved for therapeutic use.

In conclusion, 1-(Diphenylacetyl)piperidine-4-carboxylic acid (CAS No. 147959-03-3) stands out as a versatile and promising molecule with significant potential in drug discovery and development. Its unique structure, coupled with advanced synthetic methodologies and pharmacological insights, positions it as a key player in addressing unmet medical needs across various therapeutic areas.